(R)-3-Hydroxytetradecanoic acid

Description

(R)-3-Hydroxytetradecanoic acid, also known as (3R)-hydroxymyristic acid or β-hydroxymyristate, is a long-chain fatty acid . It is a tetradecanoic (myristic) acid with a hydroxy group at the 3 position . The molecular formula for (R)-3-Hydroxytetradecanoic acid is C14H28O3 and its molecular weight is 244.37 g/mol . (R)-3-Hydroxytetradecanoic acid is a very hydrophobic molecule, practically insoluble in water, and relatively neutral .

This compound is a constituent of the lipid A component of bacterial lipopolysaccharides (LPS) . It is also an intermediate in fatty acid biosynthesis, specifically converted from 3-Oxo-tetradecanoic acid . It can be found in organisms such as Escherichia coli and has been reported in Drosophila melanogaster and Hypericum perforatum .

A similar compound is 3-Hydroxytetradecanoic acid, which shares the same molecular formula and weight but lacks the specific (R) stereochemistry . 3-Hydroxytetradecanoic acid is a bacterial and human metabolite .

• CAS No.: 28715-21-1
• Product Name: (R)-3-Hydroxytetradecanoic acid
• Molecular Formula: C14H28O3
• Molecular Weight: 244.37 g/mol
• IUPAC Name: (3R)-3-hydroxytetradecanoic acid
• Standard InChI: InChI=1S/C14H28O3/c1-2-3-4-5-6-7-8-9-10-11-13(15)12-14(16)17/h13,15H,2-12H2,1H3,(H,16,17)/t13-/m1/s1
• Standard InChIKey: ATRNZOYKSNPPBF-CYBMUJFWSA-N
• SMILES: CCCCCCCCCCCC(CC(=O)O)O
• Canonical SMILES: CCCCCCCCCCCC(CC(=O)O)O
• Appearance: Assay:≥98%A crystalline solid
• Synonyms: (R)-3-Hydroxytetradecanoic Acid; (3R)-3-Hydroxy-tetradecanoic Acid; D-3-Hydroxytetradecanoic Acid
• PubChem Compound: 5288266
• Last Modified: Sep 14 2023